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Compound of Interest |

Compound Name: Bisphenol A-d6 Diglycidyl Ether
CAS No.: 1346600-09-6
Cat. No.: B583602

Get Quote

Application Note: Quantitative Analysis of BADGE Migration from Packaging Using LC-MS/MS
with Deuterated Internal Standards

Abstract This application note details a robust, validated protocol for the quantification of
Bisphenol A Diglycidyl Ether (BADGE) and its hydrolysis products (BADGE.H20,
BADGE.2H20) in food simulants and packaging extracts.[1] Utilizing BADGE-d10 as a
deuterated internal standard, this method corrects for complex matrix effects and extraction
variances, ensuring compliance with Commission Regulation (EU) 2018/213 (SML = 9 mg/kg).
The protocol employs LC-ESI-MS/MS in positive ion mode, leveraging ammonium adduct
formation for enhanced sensitivity.

Introduction & Regulatory Context

BADGE is a pre-polymer used in epoxy phenolic resins for lining food and pharmaceutical
packaging (cans, tubes, closures). While effective at preventing metal corrosion, BADGE can
migrate into the product, particularly under acidic or thermal stress.

Once migrated, BADGE is unstable in agueous matrices, rapidly hydrolyzing into:
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o« BADGE.H20 (First hydrolysis product)
e BADGE.2H20 (Second hydrolysis product)[2]

Regulatory Compliance: The European Food Safety Authority (EFSA) and FDA require
monitoring of these migrants.

e EU Limit: The Specific Migration Limit (SML) is 9 mg/kg for the sum of BADGE,
BADGE.H20, and BADGE.2H20.

o Challenge: Traditional external calibration fails to account for the suppression of ionization in
complex food matrices (the "matrix effect").

e Solution: Isotope Dilution Mass Spectrometry (IDMS) using BADGE-d10 ensures that the
internal standard co-elutes with the analyte, experiencing the exact same suppression and
extraction losses, providing a self-correcting quantification system.

Principle of the Method

The method relies on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][3]
[4]

o Separation: A C18 Reverse-Phase column separates BADGE from its more polar hydrolysis
products.

« lonization: Electrospray lonization (ESI) in positive mode. BADGE readily forms ammonium
adducts

, Which are more stable and abundant than protonated ions

o Quantification: Multiple Reaction Monitoring (MRM) is used.[5] The ratio of the native
BADGE peak area to the BADGE-d10 peak area is plotted against concentration.

Materials & Reagents
Standards

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://scispace.com/pdf/levels-of-bisphenol-a-diglycidyl-ether-badge-and-bisphenol-f-3xy94y1pp6.pdf
https://pubmed.ncbi.nlm.nih.gov/32960157/
https://www.researchgate.net/publication/344355431_LC-MSMS_analysis_of_BADGE_NOGEs_and_their_derivatives_migrated_from_food_and_beverage_metal_cans
https://www.mdpi.com/1420-3049/28/9/3765
https://www.agilent.com/cs/library/applications/5991-7193EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Target Analyte: BADGE (CAS: 1675-54-3), purity >99%.

e Hydrolysis Standards: BADGE.H20, BADGE.2H20 (commercially available or synthesized
via acid hydrolysis).

 Internal Standard (IS): BADGE-d10 (Ring-d10) or BADGE-d6 (Methyl-d6).
o Recommendation:BADGE-d10 is preferred for ring stability.

o Concentration: Prepare a 10 pg/mL working solution in Acetonitrile (ACN).

Reagents

e Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water.
e Additives: Ammonium Formate (10 mM) or Ammonium Acetate (to promote

formation).

e Simulants:
o Simulant A: 10% Ethanol (Aqueous foods).
o Simulant B: 3% Acetic Acid (Acidic foods).
o Simulant D2: Vegetable Oil (Fatty foods).

Experimental Protocol
Sample Preparation

A. Aqueous/Alcoholic Simulants (Simulant A, B)

Aliquot 1 mL of the migration solution (simulant after contact with packaging).

Add 50 pL of BADGE-d10 Internal Standard (working solution).

Vortex for 30 seconds.

Filter through a 0.22 um PTFE syringe filter directly into an LC vial.
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o Note: Do not use Nylon filters, as they may bind BADGE.
B. Fatty Matrices (Simulant D2 / Real Food)
e Weigh 1.0 g of homogenized sample into a 15 mL centrifuge tube.
e Add 50 pL of BADGE-d10 IS.
e Add 5 mL Acetonitrile. Vortex vigorously for 2 minutes.
o (Optional) Add 2 mL Hexane to defat (remove lipids). Vortex and centrifuge (3000 x g, 5 min).
o Discard the upper Hexane layer.
o Collect the lower Acetonitrile layer.
o Evaporate to dryness under Nitrogen at 40°C.
e Reconstitute in 1 mL Acetonitrile:Water (50:50).

e Filter (0.22 um PTFE) into LC vial.

LC-MS/MS Conditions
Chromatography (UHPLC)

Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 um).
» Mobile Phase A: 5 mM Ammonium Formate in Water.

» Mobile Phase B: Acetonitrile.

e Flow Rate: 0.4 mL/min.

o Gradient:

o 0-1 min: 40% B

o 1-5 min: Linear ramp to 95% B
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o 5-7 min: Hold 95% B
o 7.1 min: Re-equilibrate to 40% B

Mass Spectrometry (ESI+)

Source: Electrospray Positive (ESI+).

Capillary Voltage: 3.5 kV.

Source Temp: 350°C.

Acquisition Mode: MRM (Multiple Reaction Monitoring).[5]

MRM Transitions Table:

Precursor lon

Analyte . Product lon Collision Role
(m/z) Energy (eV)

BADGE 358.2 191.1 15 Quantifier

358.2 135.1 25 Qualifier

BADGE.H20 376.2 209.1 18 Quantifier

BADGE.2H20 394.2 227.1 20 Quantifier

BADGE-d10 (IS) 368.2 195.1 15 Internal Std

Note: The product ion 191.1 corresponds to the cleavage of the bisphenol core. For BADGE-
d10 (ring deuterated), this fragment shifts to ~195.1.

Workflow & Mechanism Visualization
Figure 1: Analytical Workflow
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Caption: Step-by-step isotope dilution workflow ensuring precise quantification of BADGE
migration.

Figure 2: Hydrolysis Pathway of BADGE
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Caption: BADGE rapidly hydrolyzes in aqueous simulants; the method must quantify all three
species to meet EU regulations.

Data Analysis & Validation
Calculation: Calculate the Response Ratio (

) for each sample:

Determine concentration using a linear regression (

) generated from calibration standards (0.5 — 100 ng/mL).

Validation Criteria (EU 2018/213 & SANTE/11312/2021):

Parameter Acceptance Criteria
Linearity (R?) > 0.995

Recovery 80% - 120% (at spiked levels)
Precision (RSD) <15%

LOD (Limit of Detection) ~ 1 pg/kg (ppb)

| LOQ (Limit of Quant) | ~ 5 pg/kg (ppb) |
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Expert Insights & Troubleshooting

Ammonium Adducts: BADGE does not protonate well (

) in clean solvents but forms strong ammonium adducts. Always add Ammonium Formate to
the mobile phase. If you see low sensitivity, check if your mobile phase is too acidic
(suppressing adduct formation).

Hydrolysis Control: BADGE hydrolyzes during storage. Analyze samples within 24 hours of
extraction. If storage is necessary, freeze extracts at -20°C in anhydrous acetonitrile.

Blank Contamination: Epoxy resins are ubiquitous in lab environments (caps, coating of
instruments). Always run a procedural blank. Use glass vials with PTFE-lined caps, not
standard polyethylene caps.

IS Equilibration: Allow the Internal Standard to equilibrate with the sample matrix for at least
15 minutes before extraction to ensure it binds/interacts similarly to the native analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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